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Compound of Interest

Compound Name: 2-cyano-N-cyclopropylacetamide

Cat. No.: B082475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-cyano-N-cyclopropylacetamide, a molecule of interest in medicinal chemistry
and drug development. This document summarizes key quantitative data, details relevant
experimental protocols, and presents a logical workflow for its synthesis, serving as a vital
resource for researchers engaged in its study and application.

Core Physicochemical Data

The following table summarizes the known and predicted physicochemical properties of 2-
cyano-N-cyclopropylacetamide. It is important to note that while extensive spectroscopic
characterization has been performed, specific experimental data for some fundamental
properties like melting point and solubility are not readily available in peer-reviewed literature.
The data presented herein is a consolidation of information from computational predictions and
detailed spectroscopic analyses.
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Property Value Data Type Reference/Source
Molecular Formula CeHsN20 Calculated

Molecular Weight 124.14 g/mol Calculated [1][2]

CAS Number 15029-37-5 Assigned [1][3]

Appearance White flocculent solid Predicted ChemicalBook
Boiling Point 363.7 £ 21.0°C Predicted ChemicalBook
Density 1.14 + 0.1 g/cm3 Predicted ChemicalBook

pKa 5.56 £0.10 Predicted ChemicalBook

logP (XlogP) 0.5 Predicted PubChem[4]
Storage Temperature 2-8°C General ChemicalBook

Experimental Protocols
Synthesis of 2-Cyano-N-cyclopropylacetamide

The synthesis of 2-cyano-N-cyclopropylacetamide is typically achieved through the
amidation of a cyanoacetate ester, such as ethyl cyanoacetate, with cyclopropylamine. This
reaction is a form of nucleophilic acyl substitution.

Materials:

Ethyl cyanoacetate

Cyclopropylamine

A suitable high-boiling point solvent (e.g., Toluene or Xylene)

Anhydrous sodium sulfate or magnesium sulfate for drying

Ethanol/water or ethyl acetate/hexane for recrystallization

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine ethyl cyanoacetate (1.0 equivalent) and a suitable solvent such as
toluene.

o Addition of Amine: Slowly add cyclopropylamine (1.0-1.1 equivalents) to the stirred solution.
The reaction may be mildly exothermic.

o Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete as indicated by TLC, allow the mixture to cool to
room temperature.

o Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or ethyl acetate/hexane, to yield pure 2-cyano-N-
cyclopropylacetamide as a solid.[5]

e Drying: Dry the purified product under vacuum to remove any residual solvent.

Characterization

The identity and purity of the synthesized 2-cyano-N-cyclopropylacetamide can be confirmed
using a suite of spectroscopic techniques. A comprehensive analysis has been reported,
providing a reference for the expected spectral data.[6][7]

Spectroscopic Methods:

o Fourier-Transform Infrared (FT-IR) and FT-Raman Spectroscopy: To identify the
characteristic functional groups, such as the C=N stretch of the nitrile, the C=0 stretch of the
amide, and N-H vibrations.

e 1H and 3C Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular
structure by analyzing the chemical shifts and coupling constants of the hydrogen and
carbon atoms.

o UV-Visible (UV-Vis) Spectroscopy: To study the electronic properties of the molecule.
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o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.

Synthesis Workflow

The logical flow for the synthesis and purification of 2-cyano-N-cyclopropylacetamide is
depicted in the following diagram.
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Caption: Synthesis workflow for 2-cyano-N-cyclopropylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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